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Compound of Interest

Compound Name: HOE961

Cat. No.: B15563516 Get Quote

Welcome to the technical support center for HOE961 antiviral assays. This resource provides

troubleshooting guidance and answers to frequently asked questions for researchers,

scientists, and drug development professionals working with the Na+/H+ exchanger isoform 1

(NHE1) inhibitor, HOE961.

I. Mechanism of Action & Signaling Pathway
HOE961 is a potent and selective inhibitor of the Na+/H+ exchanger isoform 1 (NHE1), a

ubiquitously expressed membrane protein crucial for regulating intracellular pH (pHi) and cell

volume.[1][2] By blocking the exchange of extracellular sodium ions (Na+) for intracellular

protons (H+), HOE961 leads to intracellular acidification.[2] This disruption of pH homeostasis

can interfere with various stages of the viral life cycle that are pH-dependent, such as viral

entry, uncoating, and replication.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

